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Compound Name: 3-(Benzoylamino)benzoic acid

Cat. No.: B1266868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of 3-(benzoylamino)benzoic
acid from 3-aminobenzoic acid via a Schotten-Baumann reaction. This method involves the

acylation of the amino group of 3-aminobenzoic acid with benzoyl chloride in an aqueous

alkaline medium. The protocol covers the experimental procedure, purification by

recrystallization, and characterization of the final product. Quantitative data, including reaction

yield and key analytical parameters, are summarized for easy reference.

Introduction
3-(Benzoylamino)benzoic acid is a valuable intermediate in organic synthesis, particularly in

the development of pharmaceuticals and other biologically active molecules. The benzoylation

of 3-aminobenzoic acid is a classic example of the Schotten-Baumann reaction, a widely used

method for the amidation of primary and secondary amines using an acyl chloride in the

presence of a base.[1] The base plays a crucial role in neutralizing the hydrochloric acid

generated during the reaction, thus driving the equilibrium towards the product.[1] This

application note provides a reliable and reproducible protocol for this synthesis, suitable for

laboratory-scale preparation.
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The synthesis proceeds via the nucleophilic acyl substitution of benzoyl chloride with 3-

aminobenzoic acid.
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Caption: Reaction scheme for the synthesis of 3-(Benzoylamino)benzoic acid.

Quantitative Data Summary
The following tables summarize the key quantitative data for the starting materials and the

product.

Table 1: Properties of Reactants

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

CAS Number

3-Aminobenzoic

acid
C₇H₇NO₂ 137.14 178-180 99-05-8

Benzoyl chloride C₇H₅ClO 140.57 -1 98-88-4

Sodium

hydroxide
NaOH 40.00 318 1310-73-2
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Table 2: Properties and Characterization of 3-(Benzoylamino)benzoic acid

Property Value Reference

Molecular Formula C₁₄H₁₁NO₃ [2]

Molecular Weight 241.24 g/mol [2]

Melting Point 248-251 °C

Appearance White to off-white solid

Typical Yield 85-95%

CAS Number 587-54-2 [2]

Table 3: Spectroscopic Data for 3-(Benzoylamino)benzoic acid

Technique Data

¹H NMR (DMSO-d₆)

δ 13.0 (s, 1H, COOH), 10.4 (s, 1H, NH), 8.3 (s,

1H, Ar-H), 8.0 (d, 2H, Ar-H), 7.9 (d, 1H, Ar-H),

7.7 (d, 1H, Ar-H), 7.6-7.5 (m, 3H, Ar-H)

¹³C NMR (DMSO-d₆)
δ 167.2, 166.1, 139.9, 134.7, 132.3, 131.9,

129.2, 128.7, 128.0, 126.1, 125.6, 122.3

FTIR (KBr, cm⁻¹)

3300-2500 (br, O-H stretch), 3305 (N-H stretch),

1705 (C=O stretch, acid), 1655 (C=O stretch,

amide), 1585, 1530 (N-H bend and C=C

stretch), 1290 (C-O stretch)

Experimental Protocol
Materials and Equipment:

3-Aminobenzoic acid

Benzoyl chloride
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Sodium hydroxide (NaOH)

Hydrochloric acid (HCl), concentrated

Ethanol

Deionized water

Erlenmeyer flasks

Beakers

Magnetic stirrer and stir bar

Ice bath

Buchner funnel and filter flask

pH paper or pH meter

Melting point apparatus

NMR spectrometer

FTIR spectrometer

Procedure:

Dissolution of Starting Material: In a 250 mL Erlenmeyer flask, dissolve 5.0 g (0.036 mol) of

3-aminobenzoic acid in 100 mL of 5% (w/v) aqueous sodium hydroxide solution. Stir the

mixture at room temperature until all the solid has dissolved.

Reaction Setup: Cool the solution in an ice bath to below 5 °C.

Addition of Benzoyl Chloride: While stirring vigorously, slowly add 5.0 mL (0.043 mol) of

benzoyl chloride dropwise to the cold solution. Maintain the temperature below 10 °C during

the addition. A white precipitate of the product will form.
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Reaction Completion: After the addition is complete, continue to stir the mixture in the ice

bath for an additional 30 minutes, followed by stirring at room temperature for 1 hour to

ensure the reaction goes to completion.

Isolation of Crude Product: Acidify the reaction mixture to a pH of approximately 2-3 by the

slow addition of concentrated hydrochloric acid. Use pH paper or a pH meter to monitor the

pH. This will precipitate the 3-(benzoylamino)benzoic acid.

Filtration and Washing: Collect the crude product by vacuum filtration using a Buchner

funnel. Wash the solid with cold deionized water to remove any inorganic salts.

Purification by Recrystallization:

Transfer the crude product to a beaker.

Add a minimal amount of a hot ethanol/water mixture (e.g., 1:1 v/v) to dissolve the solid

completely.

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to

induce crystallization.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold

ethanol/water, and dry them in a vacuum oven.

Characterization:

Determine the melting point of the dried product.

Record the ¹H NMR, ¹³C NMR, and FTIR spectra of the purified product.

Calculate the percentage yield.

Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of 3-
(benzoylamino)benzoic acid.
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Experimental Workflow for the Synthesis of 3-(Benzoylamino)benzoic acid
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Caption: A flowchart of the experimental procedure.
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Signaling Pathways and Logical Relationships
The synthesis of 3-(benzoylamino)benzoic acid is a direct amidation reaction. The logical

relationship between the reactants and the product is governed by the principles of nucleophilic

acyl substitution.
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Caption: Key components and their roles in the synthesis.

Conclusion
The protocol described in this application note provides a straightforward and efficient method

for the synthesis of 3-(benzoylamino)benzoic acid. The use of the Schotten-Baumann

reaction conditions ensures a high yield of the desired product. The detailed experimental and

characterization data will be a valuable resource for researchers in organic synthesis and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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